Cas no 1897906-43-2 (1-1-(6-methoxy-1,3-dioxaindan-5-yl)cyclopropylethan-1-amine)

• Product Name: 1-1-(6-methoxy-1,3-dioxaindan-5-yl)cyclopropylethan-1-amine
• CAS No: 1897906-43-2
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6546799
• PubChem ID: 117342280
• Update Time: 2025-06-12

1-1-(6-methoxy-1,3-dioxaindan-5-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(6-methoxy-1,3-dioxaindan-5-yl)cyclopropylethan-1-amine
• 1897906-43-2
• EN300-1989922
• 1-[1-(6-methoxy-1,3-dioxaindan-5-yl)cyclopropyl]ethan-1-amine

• Inchi： 1S/C13H17NO3/c1-8(14)13(3-4-13)9-5-11-12(17-7-16-11)6-10(9)15-2/h5-6,8H,3-4,7,14H2,1-2H3
• InChI Key： IXSJOMKNFUTCGN-UHFFFAOYSA-N
• SMILES： O(C)C1C=C2C(=CC=1C1(C(C)N)CC1)OCO2

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.7Ų

Additional information on 1-1-(6-methoxy-1,3-dioxaindan-5-yl)cyclopropylethan-1-amine

Chemical Profile of 1-1-(6-methoxy-1,3-dioxaindan-5-yl)cyclopropylethan-1-amine (CAS No. 1897906-43-2)

1-1-(6-methoxy-1,3-dioxaindan-5-yl)cyclopropylethan-1-amine (CAS No. 1897906-43-2) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activity. This compound belongs to a class of molecules characterized by the presence of a cyclopropyl moiety linked to a dioxaindan ring system, which is further substituted with a methoxy group. The intricate arrangement of these functional groups imparts distinct chemical and pharmacological properties, making it a subject of interest for further investigation.

The dioxaindan core is a heterocyclic structure that has been explored in various medicinal applications. Its stability and reactivity under different conditions make it a versatile scaffold for drug design. The presence of the methoxy group at the 6-position of the dioxaindan ring enhances the lipophilicity of the molecule, which can influence its absorption, distribution, metabolism, and excretion (ADME) profile. Additionally, the cyclopropyl group introduces rigidity to the molecular structure, potentially affecting binding interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have suggested that 1-1-(6-methoxy-1,3-dioxaindan-5-yl)cyclopropylethan-1-amine may interact with several enzymes and receptors involved in critical cellular pathways. Notably, preliminary data indicate potential activity against enzymes implicated in inflammation and pain modulation, making this compound a promising candidate for further development in therapeutic contexts.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments have shown that it exhibits moderate affinity for certain enzyme targets without significant off-target effects. The cyclopropyl group appears to play a crucial role in determining the binding affinity and specificity of the molecule. Further optimization of this scaffold could lead to the discovery of novel drugs with improved efficacy and safety profiles.

The synthesis of 1-1-(6-methoxy-1,3-dioxaindan-5-yl)cyclopropylethan-1-amine presents both challenges and opportunities for synthetic chemists. The construction of the dioxaindan ring system requires precise control over reaction conditions to ensure high yield and purity. Additionally, introducing the cyclopropyl group without compromising the integrity of the overall structure necessitates careful planning and execution. Advances in synthetic methodologies have made it increasingly feasible to access complex molecules like this one, albeit with considerable effort.

As research continues to uncover new biological targets and mechanisms, compounds like 1-(6-methoxy-l,l-dioxaindan-l)-5-cyclopropylethan-l-amino (CAS No. 1897906432) are expected to play a significant role in drug discovery efforts. The combination of computational modeling, high-throughput screening, and traditional synthetic chemistry provides a robust framework for exploring the potential of this molecule. Collaborative efforts between academic researchers and industry scientists will be essential in translating these findings into tangible therapeutic benefits.

The future prospects for CAS No 1897906432 are promising, particularly as techniques for molecular optimization continue to evolve. By leveraging cutting-edge technologies such as CRISPR-Cas9 gene editing and artificial intelligence-driven drug design platforms, researchers can accelerate the discovery process significantly. These tools enable rapid screening of vast libraries of compounds for specific biological activities, thereby streamlining the identification of lead candidates.

The broader implications of studying compounds like l-(6-methoxy-l,l-dioxaindan-l)-5-cyclopropylethan-l-amino (CAS No 1897906432) extend beyond individual drug development projects. They contribute to our fundamental understanding of how molecular structure influences biological function at a deep level. This knowledge is invaluable for designing drugs that are not only effective but also well-tolerated by patients.

In conclusion,CAS No 1897906432 represents an intriguing molecule with potential therapeutic applications that warrant further exploration. Its unique structural features offer opportunities for innovation in pharmaceutical chemistry while posing challenges that require innovative solutions from synthetic chemists worldwide.